Cas no 597-76-2 (3-Ethyl-3-hexanol)
3-Ethyl-3-hexanol structure
Product Name:3-Ethyl-3-hexanol
CAS No:597-76-2
MF:C8H18O
MW:130.227922916412
MDL:MFCD00039616
CID:82650
PubChem ID:69008
Update Time:2025-04-18
3-Ethyl-3-hexanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-3-hexanol
- 3-ethylhexan-3-ol
- UNII-TP5DX5CP9C
- TP5DX5CP9C
- FT-0632485
- 597-76-2
- EINECS 209-908-3
- NSC28044
- 1,1-Diethyl-1-butanol
- NS00034237
- 3-ethyl-hexan-3-ol
- 1,1-Diethylbutanol
- DTXSID60208409
- NSC 28044
- AKOS009158809
- SCHEMBL191751
- MFCD00039616
- WNDLTOTUHMHNOC-UHFFFAOYSA-N
- NSC-28044
- 3-Hexanol, 3-ethyl-
- G77543
- DB-053459
-
- MDL: MFCD00039616
- Inchi: 1S/C8H18O/c1-4-7-8(9,5-2)6-3/h9H,4-7H2,1-3H3
- InChI Key: WNDLTOTUHMHNOC-UHFFFAOYSA-N
- SMILES: OC(CC)(CC)CCC
Computed Properties
- Exact Mass: 130.13600
- Monoisotopic Mass: 130.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 65
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.83
- Melting Point: -61.15°C (estimate)
- Boiling Point: 160.1°C
- Refractive Index: 1.4250
- PSA: 20.23000
- LogP: 2.33760
- Solubility: Not available
3-Ethyl-3-hexanol Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
3-Ethyl-3-hexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E918730-100mg |
3-Ethyl-3-hexanol |
597-76-2 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E918730-500mg |
3-Ethyl-3-hexanol |
597-76-2 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | E918730-1g |
3-Ethyl-3-hexanol |
597-76-2 | 1g |
$ 95.00 | 2022-06-05 | ||
| abcr | AB126333-1 g |
3-Ethyl-3-hexanol; 98% |
597-76-2 | 1g |
€52.40 | 2022-03-25 | ||
| abcr | AB126333-5 g |
3-Ethyl-3-hexanol; 98% |
597-76-2 | 5g |
€114.80 | 2022-03-25 | ||
| TRC | E918730-1000mg |
3-Ethyl-3-hexanol |
597-76-2 | 1g |
$115.00 | 2023-05-18 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20859-1g |
3-Ethyl-3-hexanol, 98% |
597-76-2 | 98% | 1g |
¥582.00 | 2023-02-09 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20859-5g |
3-Ethyl-3-hexanol, 98% |
597-76-2 | 98% | 5g |
¥2394.00 | 2023-02-09 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20859-25g |
3-Ethyl-3-hexanol, 98% |
597-76-2 | 98% | 25g |
¥8719.00 | 2023-02-09 | |
| abcr | AB126333-5g |
3-Ethyl-3-hexanol, 98%; . |
597-76-2 | 98% | 5g |
€131.80 | 2024-04-17 |
3-Ethyl-3-hexanol Related Literature
-
1. Hydrodehalogenation of 1,1-dibromocyclopropanes by Grignard reagents promoted by titanium compoundsJuma’a R. Al Dulayymi,Mark S. Baird,Ivan G. Bolesov,Alexey V. Nizovtsev,Viacheslav V. Tverezovsky J. Chem. Soc. Perkin Trans. 2 2000 1603
-
Sunil Kr. Jha,Ninoslav Marina,Chuanjun Liu,Kenshi Hayashi Anal. Methods 2015 7 9549
-
Michael H. Abraham,William E. Acree Jr. New J. Chem. 2004 28 1538
597-76-2 (3-Ethyl-3-hexanol) Related Products
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- 1940-18-7(1-Ethylcyclohexanol)
- 1462-96-0(1-ethylcyclopentan-1-ol)
- 590-67-0(1-Methylcyclohexanol)
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